Cas no 112477-05-1 (2-(propan-2-ylcarbamoyloxy)ethyl prop-2-enoate)

2-(propan-2-ylcarbamoyloxy)ethyl prop-2-enoate structure
112477-05-1 structure
Product name:2-(propan-2-ylcarbamoyloxy)ethyl prop-2-enoate
CAS No:112477-05-1
MF:C9H15NO4
MW:201.219702959061
CID:2608880
PubChem ID:58833468

2-(propan-2-ylcarbamoyloxy)ethyl prop-2-enoate Chemical and Physical Properties

Names and Identifiers

    • 2-(propan-2-ylcarbamoyloxy)ethyl prop-2-enoate
    • DTXSID30730383
    • 112477-05-1
    • SCHEMBL13032938
    • 2-{[(Propan-2-yl)carbamoyl]oxy}ethyl prop-2-enoate
    • Inchi: InChI=1S/C9H15NO4/c1-4-8(11)13-5-6-14-9(12)10-7(2)3/h4,7H,1,5-6H2,2-3H3,(H,10,12)
    • InChI Key: IXUCQUSGPRFESA-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 201.10010796Da
  • Monoisotopic Mass: 201.10010796Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.6Ų
  • XLogP3: 1.2

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